![molecular formula C8H20ClNO B3158331 2-(Diethylamino)-2-methylpropan-1-ol hydrochloride CAS No. 857193-16-9](/img/structure/B3158331.png)
2-(Diethylamino)-2-methylpropan-1-ol hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves SN2 reactions . For instance, Lidocaine, a member of the Caine family of pharmaceutical local anesthetics, can be synthesized via the SN2 reaction between commercially available diethylamine and synthetic intermediate α-chloroamide . Another similar compound, “2-dimethylaminoethyl chloride hydrochloride”, can be synthesized by taking dimethylethanolamine as a raw material and carrying out a chlorination reaction between the dimethylethanolamine and thionyl chloride .Scientific Research Applications
Pharmacological Research and Applications
One area of relevance to chemical compounds similar to the one you mentioned is pharmacological research, where compounds are studied for their effects on biological systems. For example, the pharmacology of Lysergic Acid Diethylamide (LSD) has been extensively reviewed, highlighting its complex mechanisms of action and its physiological tolerance. LSD's use in psychiatric research for altering neurotransmitter systems and its potential for experimental treatments underscores the importance of understanding chemical compounds' pharmacological aspects (Passie et al., 2008).
Chemical Recycling and Environmental Applications
Another relevant field is the chemical recycling of polymers, where compounds are used to facilitate the breakdown and repurposing of materials. This application is critical for environmental sustainability and the conservation of resources. A study on the chemical recycling of poly(ethylene terephthalate) (PET) highlights techniques for recovering pure monomers that can be repolymerized, demonstrating chemical compounds' role in advancing recycling technologies (Karayannidis & Achilias, 2007).
Toxicology and Safety Assessments
Toxicology studies are essential for assessing chemical compounds' safety and their potential risks to humans and the environment. The review on the metabolism and toxicity of 2-methylpropene (MP) provides insight into how compounds are metabolized and their toxicological impacts, emphasizing the need for comprehensive safety evaluations to understand chemical compounds' potential hazards (Cornet & Rogiers, 1997).
properties
IUPAC Name |
2-(diethylamino)-2-methylpropan-1-ol;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO.ClH/c1-5-9(6-2)8(3,4)7-10;/h10H,5-7H2,1-4H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEEISZSTAWEQEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(C)(C)CO.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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